4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide

• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol
• IUPAC Name: 4-[[2-(4-methoxyphenyl)acetyl]amino]-N-methyl-N-phenylbenzamide
• InChI: InChI=1S/C23H22N2O3/c1-25(20-6-4-3-5-7-20)23(27)18-10-12-19(13-11-18)24-22(26)16-17-8-14-21(28-2)15-9-17/h3-15H,16H2,1-2H3,(H,24,26)
• InChI Key: YGDMADSWVZSVKQ-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1)C(=O)C2=CC=C(C=C2)NC(=O)CC3=CC=C(C=C3)OC

Description

4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide, also known as MPAA, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPAA belongs to the class of benzamide derivatives, which have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.

Scientific Research Applications

4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide has been studied extensively for its potential therapeutic applications in various diseases. One of the major areas of research has been its anti-inflammatory and analgesic properties. 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide has been shown to inhibit the production of pro-inflammatory cytokines and reduce pain in animal models of inflammation and pain. 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide has also been studied for its potential anticancer properties. It has been shown to induce apoptosis in cancer cells and inhibit their proliferation. 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide is not fully understood. However, it has been suggested that 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide exerts its biological effects by modulating the activity of various signaling pathways in the body. 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide has also been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in regulating energy homeostasis and cell growth.
Biochemical and Physiological Effects
4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide has been shown to exhibit a wide range of biochemical and physiological effects. In animal models, 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide has been shown to reduce inflammation and pain, inhibit cancer cell growth, and improve cognitive function. 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide has also been shown to improve glucose tolerance and insulin sensitivity in obese mice. However, the exact biochemical and physiological effects of 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide in humans are not yet fully understood.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide in lab experiments is its ability to modulate multiple signaling pathways in the body. This makes it a potentially useful compound for studying the complex mechanisms underlying various diseases. Another advantage of using 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide is its relatively low toxicity, which makes it a safer alternative to other compounds that exhibit similar biological activities. However, one of the limitations of using 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide. One area of research is the development of more efficient synthesis methods for 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide, which could improve its availability for research and potential therapeutic applications. Another area of research is the identification of the exact mechanisms underlying the biological effects of 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide, which could lead to the development of more targeted therapeutic interventions. Additionally, further research is needed to determine the safety and efficacy of 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide in humans, which could pave the way for its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide involves the reaction of N-methyl-N-phenylbenzamide with 4-methoxyphenylacetic acid in the presence of a catalyst such as triethylamine. The reaction proceeds through the formation of an amide bond between the two compounds, resulting in the formation of 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide. The synthesis of 4-{[(4-methoxyphenyl)acetyl]amino}-N-methyl-N-phenylbenzamide has been reported in several research papers, and the purity of the compound can be confirmed using various analytical techniques such as HPLC and NMR spectroscopy.